Cas no 782494-24-0 (1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 782494-24-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5227607
• PubChem ID: 59261009
• Update Time: 2026-03-07

1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-piperidinyl)-1H-Imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-(4-piperidinyl)-
• 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O2/c13-9(14)8-5-12(6-11-8)7-1-3-10-4-2-7/h5-7,10H,1-4H2,(H,13,14)
• InChI Key： JYEPBQUZJCLJDG-UHFFFAOYSA-N
• SMILES： C1N(C2CCNCC2)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid

Professional Introduction to 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic Acid (CAS No. 782494-24-0)

1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by its CAS number 782494-24-0, belongs to a class of heterocyclic molecules that are widely studied for their biological activity and pharmacological properties.

The molecular structure of 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid consists of a piperidine ring linked to an imidazole moiety, which is further functionalized with a carboxylic acid group at the 4-position. This arrangement creates a versatile scaffold that can be modified to enhance binding affinity and selectivity towards various biological targets. The presence of both nitrogen and oxygen heteroatoms in the molecule contributes to its ability to interact with biological systems through hydrogen bonding and other non-covalent interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazole derivatives, particularly those incorporating piperidine substituents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The carboxylic acid group in 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The combination of the piperidine and imidazole rings offers a rich chemical space for designing molecules that can modulate biological pathways effectively. For instance, studies have demonstrated that imidazole-based compounds can interact with enzymes and receptors involved in signal transduction, making them valuable candidates for drug development.

The carboxylic acid functionality also allows for the formation of salts and esters, which can improve the solubility and bioavailability of the compound. This is particularly important in pharmaceutical applications where oral administration is desired. Additionally, the piperidine ring is known to enhance metabolic stability, which is a crucial factor in drug design to ensure prolonged activity in vivo.

Recent research has highlighted the role of 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid in the development of inhibitors targeting specific enzymes implicated in disease pathways. For example, studies have shown that derivatives of this compound can inhibit kinases and phosphodiesterases, which are key players in cancer progression and inflammatory responses. The ability to fine-tune the structure of these derivatives allows researchers to optimize their potency and selectivity against target enzymes.

The synthesis of 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between piperidine derivatives and imidazole precursors, followed by carboxylation at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In conclusion, 1-(piperidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 782494-24-0) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery and development.